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Compound of Interest

Compound Name: Dimetholizine
CAS No.: 7008-00-6
Cat. No.: B1606854
Get Quote
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Executive Summary & Mechanism of Action

Dimetholizine is traditionally categorized as a histamine H1 antagonist. However, seminal
work in computational target prediction (Keiser et al., Nature 2009) revealed it possesses
significant off-target affinity for Dopamine D2 and Serotonin 5-HT1A receptors, as well as high

potency at

-adrenergic receptors (
nM).

This unique profile makes Dimetholizine a valuable "dirty drug" tool for studying the
intersection of histaminergic sedation and serotonergic/dopaminergic anxiolysis. Unlike
selective SSRIs, Dimetholizine modulates anxiety through a multi-receptor matrix, mimicking
the complex profiles of atypical antipsychotics but with a distinct chemical scaffold.

Mechanistic Pathway Diagram

The following diagram illustrates the dual-pathway mechanism where "Off-Target" effects drive
the anxiolytic phenotype, while "On-Target" effects contribute to potential confounds (sedation).
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Caption: Dimetholizine polypharmacology network. Green pathways represent the desired
anxiolytic mechanism; red/yellow pathways indicate physiological confounds.

Chemical Properties & Formulation

Successful behavioral studies require precise formulation to avoid vehicle-induced stress.

Parameter Specification Notes

Verify batch purity >98% via

CAS Number 7008-00-6
HPLC.
) Calculation basis for molar
Molecular Weight ~390.5 g/mol
doses.
B ) N Poorly soluble in pure
Solubility Lipophilic

water/saline.

5% DMSO + 5% Tween-80 + Preferred. Sonicate at 37°C for
90% Saline 10 mins.

Vehicle

2-Hydr0xypr0pyl- Use if DMSO is
Alt. Vehicle contraindicated for specific

-cyclodextrin (20% wi/v) assay.

- Prepare fresh daily. Protect
Stability 4 hours at RT . it
rom light.
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Recommended Dosage Protocols

Due to the potent

-adrenergic affinity (

nM), Dimetholizine exhibits a "U-shaped" therapeutic window. Doses that are too high will
cause hypotension and sedation, masking anxiolytic effects.

Rodent Dose-Response Strategy

Route: Intraperitoneal (i.p.) or Per Os (p.0.) Pretreatment Time: 30—45 minutes prior to testing (

estimated).
. Dose Low Dose Mid Dose High .
Species Rationale
(mglkg) (mglkg) (mglkg)
<1 mg/kg
targets
Mouse 1.0 3.0 10.0
H1-mediated
sedation.
Rats are more
sensitive to
Rat (Sprague- dopaminergic
(Sprag 0.5 25 5.0 P ] g
Dawley) modulation;
lower ceiling
required.

Critical Control: You must run an Open Field Test (OFT) parallel to anxiety assays. If the total
distance traveled decreases by >30% vs. vehicle, the "anxiolytic” effect is likely a false positive

caused by sedation (H1 blockade).
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Experimental Workflow: Elevated Plus Maze (EPM)

The EPM is the gold standard for validating the 5-HT1A/D2 anxiolytic component of
Dimetholizine.

Step-by-Step Protocol

e Acclimatization:
o Move animals to the testing room 60 minutes prior to the experiment.
o Lighting: Dim red light (~15-20 lux) to encourage exploration.
e Drug Administration:
o Weigh animal.
o Inject Vehicle or Dimetholizine (1, 3, or 10 mg/kg i.p.).
o Return to home cage for 30 minutes.
e Testing:
o Place animal in the center zone facing an open arm.
o Record behavior for 5 minutes via overhead tracking (e.g., EthoVision, AnyMaze).
e Scoring Parameters:
o Primary Endpoint: % Time in Open Arms (Anxiolysis indicator).
o Secondary Endpoint: % Entries into Open Arms.

o Exclusion Criteria: Animal falls off maze or freezes for >50% of time (indicates excessive
sedation).

e Cleaning:

o Clean maze with 70% ethanol between subjects to remove olfactory cues.
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Expected Data Profile

. . Dimetholizine Dimetholizine .
Metric Vehicle Interpretation
(3 mglkg) (30 mg/kg)

Anxiolytic effect
% Open Arm at mid-dose; lost
_ 20% * 5% 45% + 8% 10% + 5% _
Time at high dose due

to sedation.

High dose
suppresses
Total Entries 15+3 14+ 4 52 locomotion
(Sedation/H1
effect).

Scientific Validation & Troubleshooting
Why Dimetholizine? (The "Dirty Drug" Advantage)

Researchers often use Buspirone (selective 5-HT1A partial agonist) as a control. However,
clinical anxiety often involves multiple pathways. Dimetholizine provides a systems-level
perturbation:

e antagonism: Dampens noradrenergic arousal (similar to Prazosin).

e 5-HT1A/D2 binding: Modulates emotional processing (similar to Buspirone/Atypicals).

Troubleshooting Guide

e |ssue: Animals are immobile in the EPM closed arms.
o Cause: Dose too high; H1-mediated sedation or

-mediated hypotension.

o Fix: Reduce dose to 0.5 mg/kg or switch to p.o. administration (slower absorption, lower
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e Issue: High variability in data.
o Cause: Inconsistent lighting or noise stress.

o Fix: Dimetholizine's effects are subtle compared to Benzodiazepines; strict environmental
control is mandatory.

References

o Keiser, M. J., Setola, V., Irwin, J. J., et al. (2009).[1] Predicting new molecular targets for
known drugs.[1][2][3][4] Nature, 462(7270), 175-181.

o Key Finding: Established the off-target binding of Dimetholizine to D2, 5-HT1A, and
receptors.[4]

o World Health Organization. (2018).[5] The use of stems in the selection of International
Nonproprietary Names (INN) for pharmaceutical substances.[5]
WHO/EMP/RHT/TSN/2018.1.[5] [5]

o Key Finding: Classifies Dimetholizine within the phenylpiperazine/antiallergic nomencl

e Laggner, C., et al. (2011). Exploring Polypharmacology Using a ROCS-Based Target Fishing
Approach. Molecular Pharmaceutics, 9(4).

o Key Finding: Validates the computational prediction of Dimetholizine's multi-target profile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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